1-[(1-Methylcyclopropyl)sulfonyl]-3-[(triethylsilyl)oxy]azetidine

• IUPAC Name: triethyl-[1-(1-methylcyclopropyl)sulfonylazetidin-3-yl]oxysilane
• InChI: InChI=1S/C13H27NO3SSi/c1-5-19(6-2,7-3)17-12-10-14(11-12)18(15,16)13(4)8-9-13/h12H,5-11H2,1-4H3
• InChI Key: KFPGUJUNLVMGJE-UHFFFAOYSA-N
• Canonical SMILES: CC[Si](CC)(CC)OC1CN(C1)S(=O)(=O)C2(CC2)C
• Molecular Formula: C13H27NO3SSi
• Molecular Weight: 305.51 g/mol

Description

1-[(1-Methylcyclopropyl)sulfonyl]-3-[(triethylsilyl)oxy]azetidine is a useful research compound. Its molecular formula is C13H27NO3SSi and its molecular weight is 305.51 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(cyclopropylsulfonyl)-3-[(triethylsilyl)oxy]azetidine (1.0 g, 3.4 mmol) in tetrahydrofuran (20 mL) at −78° C. was added 2.50 M of n-butyllithium in hexane (1.37 mL, 3.43 mmol) dropwise. After stirring at this temperature for 1 hour, methyl iodide (0.224 mL, 3.60 mmol) was added. After 30 minutes, the reaction temperature was raised to 0° C. and stirred for 50 minutes. The reaction was quenched by the addition of saturated sodium bicarbonate, followed by brine and the product was extracted with ethyl acetate. The extracts were dried over sodium sulfate, decanted and concentrated. Flash column chromatography eluting with a gradient of 0-30% ethyl acetate in hexanes afforded product (890 mg, 85%).